Cas no 41463-77-8 (Spiro[3.4]octan-2-one)

Spiro[3.4]octan-2-one is a bicyclic ketone featuring a spirocyclic structure, which confers unique steric and electronic properties. Its rigid framework makes it a valuable intermediate in organic synthesis, particularly for constructing complex spirocyclic systems prevalent in pharmaceuticals and agrochemicals. The compound's strained ring system can enhance reactivity in cycloadditions and other ring-opening transformations. Its defined geometry also facilitates stereoselective synthesis, enabling precise control over molecular architecture. Researchers leverage Spiro[3.4]octan-2-one for its potential in drug discovery, where spiro scaffolds are increasingly sought after for their three-dimensional diversity and ability to modulate biological activity.

Spiro[3.4]octan-2-one structure

Product Name:Spiro[3.4]octan-2-one

CAS No:41463-77-8

MF:C₈H₁₂O

MW:124.180282592773

MDL:MFCD19441113

CID:1513259

PubChem ID:11344014

Update Time:2025-06-07

Spiro[3.4]octan-2-one Chemical and Physical Properties

Names and Identifiers

- Spiro[3,4]octan-2-one
- Spiro[3.4]octan-2-one
- 3,3-Tetramethylenecyclobutanone
- SB13759
- MFCD19441113
- 41463-77-8
- EN300-135776
- P18360
- BS-42878
- SCHEMBL428515
- AKOS017514677
- CS-0185231
- DA-06010
- SY155353
- MDL： MFCD19441113
- Inchi： 1S/C8H12O/c9-7-5-8(6-7)3-1-2-4-8/h1-6H2
- InChI Key： FGUMOUPJTIVALZ-UHFFFAOYSA-N
- SMILES： O=C1CC2(C1)CCCC2

Computed Properties

Exact Mass: 124.08886
Monoisotopic Mass: 124.088815002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 1.02
Boiling Point: 194 ºC
Flash Point: 64 ºC
PSA: 17.07

Spiro[3.4]octan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	S699598-5mg	spiro[3.4]octan-2-one	41463-77-8		5mg	$ 50.00	2022-06-03
TRC	S699598-10mg	spiro[3.4]octan-2-one	41463-77-8		10mg	$ 95.00	2022-06-03
TRC	S699598-50mg	spiro[3.4]octan-2-one	41463-77-8		50mg	$ 320.00	2022-06-03
Apollo Scientific	OR304408-1g	Spiro[3.4]octan-2-one	41463-77-8		1g	£628.00	2024-07-20
abcr	AB530635-1 g	Spiro[3.4]octan-2-one; .	41463-77-8		1g	€568.20	2022-03-01
Chemenu	CM750681-1g	spiro[3.4]octan-2-one	41463-77-8	95%+	1g	$460	2022-12-31
Chemenu	CM750681-5g	spiro[3.4]octan-2-one	41463-77-8	95%+	5g	$1379	2022-12-31
Chemenu	CM750681-10g	spiro[3.4]octan-2-one	41463-77-8	95%+	10g	$2298	2022-12-31
Chemenu	CM750681-25g	spiro[3.4]octan-2-one	41463-77-8	95%+	25g	$4596	2022-12-31
eNovation Chemicals LLC	D619011-1G	Spiro[3.4]octan-2-one	41463-77-8	97%	1g	$475	2024-07-21